![molecular formula C20H18ClFN4OS B2618428 2-({6-[(2-chlorobenzyl)amino]pyrimidin-4-yl}sulfanyl)-N-(4-fluoro-2-methylphenyl)acetamide CAS No. 1251693-52-3](/img/structure/B2618428.png)
2-({6-[(2-chlorobenzyl)amino]pyrimidin-4-yl}sulfanyl)-N-(4-fluoro-2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-({6-[(2-chlorobenzyl)amino]pyrimidin-4-yl}sulfanyl)-N-(4-fluoro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18ClFN4OS and its molecular weight is 416.9. The purity is usually 95%.
BenchChem offers high-quality 2-({6-[(2-chlorobenzyl)amino]pyrimidin-4-yl}sulfanyl)-N-(4-fluoro-2-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({6-[(2-chlorobenzyl)amino]pyrimidin-4-yl}sulfanyl)-N-(4-fluoro-2-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Structure and Spectroscopic Analysis
A novel antiviral molecule closely related to the compound has been synthesized and characterized through FT-IR and FT-Raman spectra. The molecule's equilibrium geometry, natural bond orbital calculations, and vibrational assignments were carried out using density functional theory. The analysis included a detailed examination of intermolecular interactions based on Hirshfeld surfaces. The study also explored the molecule's drug likeness and pharmacokinetic properties, including absorption, distribution, metabolism, excretion, and toxicity, highlighting its potential antiviral efficacy against SARS-CoV-2 by docking against the virus's protein. This work provides insights into the structural and vibrational characteristics of similar compounds, which could be essential for understanding their biological activity and potential applications in antiviral drug design (Mary et al., 2020).
Crystal Structure Insights
Research on closely related compounds has provided valuable data on their crystal structures. These studies revealed that the molecules tend to have a folded conformation around the methylene C atom of the thioacetamide bridge. This conformational feature, characterized by the inclination of the pyrimidine ring to the benzene ring, is stabilized by intramolecular N-H⋯N hydrogen bonds. Such structural insights are crucial for understanding the molecular interactions and stability of these compounds, which could influence their biological activity and potential therapeutic applications (Subasri et al., 2016).
Antifolate Activity and Antitumor Potential
Further research into related compounds has revealed their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical in DNA synthesis. The most promising compound exhibited potent inhibitory activity, suggesting that the structural framework of these compounds could be highly conducive to dual enzyme inhibitory activity. This characteristic highlights the potential of such molecules in designing new antitumor therapies, emphasizing the importance of the 5-substituted 2-amino-4-oxo-thieno[2,3-d]pyrimidine scaffold for medicinal chemistry (Gangjee et al., 2008).
properties
IUPAC Name |
2-[6-[(2-chlorophenyl)methylamino]pyrimidin-4-yl]sulfanyl-N-(4-fluoro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClFN4OS/c1-13-8-15(22)6-7-17(13)26-19(27)11-28-20-9-18(24-12-25-20)23-10-14-4-2-3-5-16(14)21/h2-9,12H,10-11H2,1H3,(H,26,27)(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDKCGNCYXDSXKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)NC(=O)CSC2=NC=NC(=C2)NCC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClFN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({6-[(2-chlorobenzyl)amino]pyrimidin-4-yl}sulfanyl)-N-(4-fluoro-2-methylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.